12-Hydroxystearic acid
12-Hydroxystearic acid
12-hydroxyoctadecanoic acid is a hydroxy fatty acid that is stearic acid bearing a hydroxy substituent at position 12. It has a role as a plant metabolite and a bacterial xenobiotic metabolite. It is a hydroxyoctadecanoic acid and a secondary alcohol. It is a conjugate acid of a 12-hydroxyoctadecanoate.
12-Hydroxyoctadecanoic acid is a natural product found in Bacillus cereus and Elaeagnus angustifolia with data available.
See also: Dipentaerythrityl tri-polyhydroxystearate (monomer of); Polyglyceryl-2 dipolyhydroxystearate (monomer of); Polyhydroxystearic acid (2300 MW) (monomer of) ... View More ...
12-Hydroxyoctadecanoic acid is a natural product found in Bacillus cereus and Elaeagnus angustifolia with data available.
See also: Dipentaerythrityl tri-polyhydroxystearate (monomer of); Polyglyceryl-2 dipolyhydroxystearate (monomer of); Polyhydroxystearic acid (2300 MW) (monomer of) ... View More ...
Brand Name:
Vulcanchem
CAS No.:
106-14-9
VCID:
VC21128992
InChI:
InChI=1S/C18H36O3/c1-2-3-4-11-14-17(19)15-12-9-7-5-6-8-10-13-16-18(20)21/h17,19H,2-16H2,1H3,(H,20,21)
SMILES:
CCCCCCC(CCCCCCCCCCC(=O)O)O
Molecular Formula:
C18H36O3
Molecular Weight:
300.5 g/mol
12-Hydroxystearic acid
CAS No.: 106-14-9
Cat. No.: VC21128992
Molecular Formula: C18H36O3
Molecular Weight: 300.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 12-hydroxyoctadecanoic acid is a hydroxy fatty acid that is stearic acid bearing a hydroxy substituent at position 12. It has a role as a plant metabolite and a bacterial xenobiotic metabolite. It is a hydroxyoctadecanoic acid and a secondary alcohol. It is a conjugate acid of a 12-hydroxyoctadecanoate. 12-Hydroxyoctadecanoic acid is a natural product found in Bacillus cereus and Elaeagnus angustifolia with data available. See also: Dipentaerythrityl tri-polyhydroxystearate (monomer of); Polyglyceryl-2 dipolyhydroxystearate (monomer of); Polyhydroxystearic acid (2300 MW) (monomer of) ... View More ... |
|---|---|
| CAS No. | 106-14-9 |
| Molecular Formula | C18H36O3 |
| Molecular Weight | 300.5 g/mol |
| IUPAC Name | 12-hydroxyoctadecanoic acid |
| Standard InChI | InChI=1S/C18H36O3/c1-2-3-4-11-14-17(19)15-12-9-7-5-6-8-10-13-16-18(20)21/h17,19H,2-16H2,1H3,(H,20,21) |
| Standard InChI Key | ULQISTXYYBZJSJ-UHFFFAOYSA-N |
| SMILES | CCCCCCC(CCCCCCCCCCC(=O)O)O |
| Canonical SMILES | CCCCCCC(CCCCCCCCCCC(=O)O)O |
| Colorform | Crystals from alcohol |
| Melting Point | 82 °C |
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